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Compound of Interest

Compound Name: (Difluoromethoxy)benzene

Cat. No.: B151958

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and
applications of (Difluoromethoxy)benzene, a key intermediate in various fields of chemical
synthesis.

Physicochemical Properties

(Difluoromethoxy)benzene, also known as a,a-Difluoroanisole, is a colorless to light yellow
liquid.[1][2] Its key physical and chemical properties are summarized in the table below,
providing a foundational dataset for its use in experimental and industrial settings.
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Property Value Source(s)
CAS Number 458-92-4 [1112][3]
Molecular Formula C7HeF20 [1][3]
Molecular Weight 144.12 g/mol [11[3]
Boiling Point 140 °C [1]
Density 1.19 g/mL (at 20 °C) [1]
Refractive Index (n20D) 1.45 [1]
Flash Point 43.1+19.0°C [2]
Solubility Soluble in DMSO (28.82 )
mg/mL)
Appearance Colorless to almost colorless 1]

clear liquid

Storage Temperature

2 -8 °C, Sealed in dry, Room

Temperature

[1](2]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of
(Difluoromethoxy)benzene. While full spectra are available from various chemical suppliers
and databases, a summary of available data is provided below.
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Spectroscopic Technique

Data Availability

1H NMR Spectrum available[5]
1F NMR Spectrum available[2][3]
13C NMR Spectrum available[5]

IR Spectroscopy

Spectrum available[5]

Mass Spectrometry (MS)

Spectrum available[5]

Raman Spectroscopy

Spectrum available[5]

Electron Spin Resonance (ESR)

Spectrum available[5]

UV-Vis Spectroscopy (Amax)

270nm (in EtOH)[2]

Synthesis Protocol

A common method for the synthesis of (Difluoromethoxy)benzene involves the reaction of

phenol with trifluoromethane. A detailed experimental protocol is outlined below.

Reaction: Phenol + Trifluoromethane — (Difluoromethoxy)benzene

Materials:

e Phenol (0.28 g, 0.003 mol)

¢ Potassium hydroxide (KOH) (1.7 g, 0.03 mol)

o Water (appropriate amount)
e Dioxane (solvent)

o Trifluoromethane gas

e 50 mL round bottom flask

Procedure:
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Add phenol, potassium hydroxide, water, and dioxane to a 50 mL round bottom flask at room
temperature.[2][6]

Heat the reaction mixture to 50°C.[2][6]
Bubble trifluoromethane gas through the reaction solution for 2 hours.[2][6]
After the gas introduction is complete, continue to stir the mixture at 50°C overnight.[2][6]

The yield of (Difluoromethoxy)benzene can be determined by *°F NMR analysis, which has
been reported to be around 70%.[2][6]
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Synthesis Workflow for (Difluoromethoxy)benzene

Applications in Synthesis

(Difluoromethoxy)benzene is a versatile building block in organic synthesis, primarily due to
the presence of the difluoromethoxy group.[1] This group can significantly enhance the
biological activity and stability of target molecules.[1] Its primary applications are as an
intermediate in the production of pharmaceuticals, agrochemicals, and advanced materials.[1]

[7]

The difluoromethoxy group is a valuable pharmacophore in drug discovery, often used to
modulate properties such as lipophilicity, metabolic stability, and binding affinity. Its
incorporation can lead to drugs with improved efficacy and reduced side effects.[1] In the
agrochemical industry, it contributes to the development of more effective pesticides and
herbicides.[1] Furthermore, in materials science, it is used to formulate polymers with enhanced
thermal and chemical resistance.[1]
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Applications of (Difluoromethoxy)benzene

Safety and Handling

(Difluoromethoxy)benzene is classified as a flammable liquid and vapor.[3] It is also known to
cause skin and serious eye irritation.[3] Appropriate safety precautions should be taken when
handling this compound.
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Hazard Statements:

e H226: Flammable liquid and vapor[3]
e H315: Causes skin irritation[3]

o H319: Causes serious eye irritation[3]
Precautionary Statements:

e P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.[2][3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]
e P302+P352: IF ON SKIN: Wash with plenty of water.[3]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3][8]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the
supplier.[9][10] Proper personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat, should be worn.[11] Handling should be performed in a well-ventilated area or a
fume hood.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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